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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

This guide provides essential safety and logistical information for the proper disposal of

Picoxystrobin, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is imperative to handle Picoxystrobin with

appropriate personal protective equipment (PPE).

Required PPE:

Gloves: Chemical-impermeable gloves.[1]
Eye Protection: Safety glasses or goggles.[1][2][3][4]

Respiratory Protection: Use only in a well-ventilated area or outdoors. Avoid breathing any
dust, fumes, or spray.[1][3][4][5]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2][4]

General Handling Precautions:

Avoid all personal contact, including inhalation.[5]
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Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where Picoxystrobin is handled or stored.[2]

Store the chemical in its original, tightly closed container in a cool, dry, and well-ventilated
place away from foodstuffs and animal feed.[1][2][6]

Prevent release into the environment; Picoxystrobin is very toxic to aquatic life.[1][2][3][5]

Step-by-Step Disposal Procedures

Disposal of Picoxystrobin and its containers must be carried out in compliance with all
applicable local, state, and federal regulations. Never discharge Picoxystrobin waste into
sewer systems or waterways.[1]

Step 1: Managing Spills and Leaks

In the event of a spill, immediate containment is crucial to prevent environmental
contamination.

o Evacuate and Secure: Evacuate non-essential personnel from the area. Keep people upwind
of the spill.[1]

» Ventilate: Ensure the area is well-ventilated.[2]
o Containment:

o Small Spills: Cover and contain the spill using inert, non-combustible absorbent materials
such as sand, earth, or vermiculite.[2][4]

o Large Spills: Dike the area to prevent spreading. If liquid, pump the material into a suitable
container for disposal.[2][4]

o Collection: Carefully collect the spilled material and contaminated absorbents using non-
sparking tools.[1] Place the collected waste into a suitable, closed, and clearly labeled
container for disposal.[1][4]
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» Decontamination: Clean the spill area thoroughly. Dispose of any contaminated cleaning

materials in the same manner as the Picoxystrobin waste.

Step 2: Disposal of Picoxystrobin Waste

Unused or waste Picoxystrobin is considered hazardous waste and must be managed

accordingly.

Primary Disposal Method: The preferred method is to send the material to a licensed
chemical destruction plant or a permitted hazardous waste incinerator.[1] The incineration
process should be controlled and equipped with flue gas scrubbing.[1]

Alternative Method: In some cases, the material can be dissolved or mixed with a
combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.[7]

Regulatory Compliance: Always dispose of contents at an approved waste disposal plant,
adhering to all applicable laws and regulations.[1][2][3][4]

Step 3: Disposal of Contaminated Containers

Empty containers may retain product residue and must be handled carefully.

Decontamination: Triple rinse the container (or equivalent) with a suitable solvent.[1] Collect
the rinsate and manage it as hazardous waste along with the Picoxystrobin waste.

Recycling/Reconditioning: Once properly decontaminated, containers can be offered for
recycling or reconditioning.[1]

Disposal: If recycling is not an option, puncture the container to prevent reuse and dispose of
it in a sanitary landfill, as permitted by local regulations.[1] For combustible packaging
materials, controlled incineration is a possible alternative.[1]

Disposal and Safety Data Summary

The following table summarizes key quantitative and procedural data for the disposal of

Picoxystrobin.
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Parameter

Information

Source(s)

Primary Disposal Method

Licensed Chemical Destruction

Plant / Controlled Incineration

[1](7]

Container Disposal

Triple Rinse, then
Recycle/Recondition or
Puncture and place in Sanitary
Landfill

[1]

Spill Containment

Use inert absorbent material

(sand, earth, vermiculite)

[2]14]

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects

[2](3]1(5]

UN Transport Number

UN 3077 (Solid) or UN 3082
(Liquid)

[4105]71(8]

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
SOLID/LIQUID, N.O.S.

(contains picoxystrobin)

(4105171

Transport Hazard Class

Class 9 (Miscellaneous

hazardous materials)

(510718l

Packing Group

[l (Minor danger)

[5]i8]

Experimental Protocols

The disposal procedures outlined are based on established safety data sheets and regulatory

guidance. No experimental protocols for novel disposal methodologies were cited in the

reviewed literature. Researchers should always consult their institution's Environmental Health

and Safety (EHS) department for specific protocols and regulatory requirements.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Picoxystrobin.
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Caption: Workflow for Picoxystrobin spill management and waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b033183?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/picoxystrobin.pdf
https://www.farmag.co.za/wp-content/uploads/2019/05/FarmAg-Picoxy-250-SC-Picoxystrobin-250-gl-117428-22-5-SDS.pdf
https://www.echemi.com/sds/picoxystrobin-temppid160705008805.html
https://www.corteva.in/content/dam/dpagco/corteva/as/in/en/products/files/DF.Galileo%20way.MSDS.pdf.pdf
https://www.indofil.com/agro/technical/pdf/picoxystrobin-technical.pdf
https://www.coromandel.biz/wp-content/uploads/2021/12/Picoxystrobin-Technical.pdf
https://www.biosynth.com/Files/MSDS/FP/10/MSDS_FP102112_2000_EN.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/527.htm
https://www.benchchem.com/product/b033183#picoxystrobin-proper-disposal-procedures
https://www.benchchem.com/product/b033183#picoxystrobin-proper-disposal-procedures
https://www.benchchem.com/product/b033183#picoxystrobin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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